Cas no 6820-96-8 (1H-Isoindole-1,3(2H)-dione, 2-[3-(4-methyl-1-piperazinyl)propyl]-)
6820-96-8 structure
Product Name:1H-Isoindole-1,3(2H)-dione, 2-[3-(4-methyl-1-piperazinyl)propyl]-
CAS No:6820-96-8
MF:C16H21N3O2
MW:287.356843709946
CID:393569
PubChem ID:20249427
Update Time:2025-04-19
1H-Isoindole-1,3(2H)-dione, 2-[3-(4-methyl-1-piperazinyl)propyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Isoindole-1,3(2H)-dione, 2-[3-(4-methyl-1-piperazinyl)propyl]-
- 2-[3-(4-methylpiperazin-1-yl)propyl]isoindole-1,3-dione
- N-[3-(4-methyl-1-piperazinyl)propyl]phthalimide
- N-(3-(4-methylpiperazin-1-yl)propyl)phthalimide
- GMBXTUIJIVGYFE-UHFFFAOYSA-N
- Z103703954
- 6820-96-8
- SCHEMBL1532232
- AKOS032998848
- DTXSID20604100
- 2-[3-(4-Methylpiperazin-1-yl)propyl]-1H-isoindole-1,3(2H)-dione
-
- Inchi: 1S/C16H21N3O2/c1-17-9-11-18(12-10-17)7-4-8-19-15(20)13-5-2-3-6-14(13)16(19)21/h2-3,5-6H,4,7-12H2,1H3
- InChI Key: GMBXTUIJIVGYFE-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C(N1CCCN1CCN(C)CC1)=O
Computed Properties
- Exact Mass: 287.16300
- Monoisotopic Mass: 287.16337692g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 43.9Ų
Experimental Properties
- PSA: 43.86000
- LogP: 0.73380
1H-Isoindole-1,3(2H)-dione, 2-[3-(4-methyl-1-piperazinyl)propyl]- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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